75-94-5

Trichlorovinylsilane

In Stock

• CAS RN:
• 75-94-5

• Formula:
• C2H3Cl3Si

• InChI:
• InChI=1S/C2H3Cl3Si/c1-2-6(3,4)5/h2H,1H2

• InChIKey:
• GQIUQDDJKHLHTB-UHFFFAOYSA-N

• Trichlorovinylsilane may react with lithium-tert-butyl, and 1,3-enynes to yield isomeric silacyclobutanes and silacyclobutenes respectively.
  Vinyltrichlorosilane appears as a colorless to pale yellow fuming liquid with a pungent odor. Vapor and liquid may cause burns. More dense than water. Vapors are heavier than air.
  

Bicyclo[4.2.0]octa-1,3,5,7-tetraene-3-carboxylic acid

In Stock

• CAS RN:
• 875-94-5

• Formula:
• C9H6O2

• InChI:
• InChI=1S/C9H6O2/c10-9(11)8-4-2-6-1-3-7(6)5-8/h1-5H,(H,10,11)

• InChIKey:
• SIAXQFQHOIZLKU-UHFFFAOYSA-N

• Bicyclo[4.2.0]octa-1,3,5,7-tetraene-3-carboxylic acid is a useful research compound. Its molecular formula is C9H6O2 and its molecular weight is 146.14 g/mol. The purity is usually 95%.

Cycloheptimidazole

In Stock

• CAS RN:
• 275-94-5

• Formula:
• C8H6N2

• InChI:
• InChI=1S/C8H6N2/c1-2-4-7-8(5-3-1)10-6-9-7/h1-6H

• InChIKey:
• HPGSSIJHLUDJFV-UHFFFAOYSA-N

• Cycloheptimidazole, also known as Cycloheptimidazole, is a useful research compound. Its molecular formula is C8H6N2 and its molecular weight is 130.15 g/mol. The purity is usually 95%.

1-Methyl-6-(1-methylquinolin-1-ium-6-yl)quinolin-1-ium;diiodide

• CAS RN:
• 5475-94-5

• Formula:
• C20H18I2N2

• InChI:
• InChI=1S/C20H18N2.2HI/c1-21-11-3-5-17-13-15(7-9-19(17)21)16-8-10-20-18(14-16)6-4-12-22(20)2;;/h3-14H,1-2H3;2*1H/q+2;;/p-2

• InChIKey:
• YGXDFFSBCQCPDG-UHFFFAOYSA-L

• 1-Methyl-6-(1-methylquinolin-1-ium-6-yl)quinolin-1-ium;diiodide is a useful research compound. Its molecular formula is C20H18I2N2 and its molecular weight is 540.2 g/mol. The purity is usually 95%.

1-(3,5-Dimethylphenyl)-2,2,2-trifluoroethanol

In Stock

• CAS RN:
• 220675-94-5

• Formula:
• C10H11F3O

• InChI:
• InChI=1S/C10H11F3O/c1-6-3-7(2)5-8(4-6)9(14)10(11,12)13/h3-5,9,14H,1-2H3

• InChIKey:
• DQTXEAKXIGCGEJ-UHFFFAOYSA-N

• 1-(3,5-Dimethylphenyl)-2,2,2-trifluoroethanol is a useful research compound. Its molecular formula is C10H11F3O and its molecular weight is 204.19 g/mol. The purity is usually 95%.

Methyl 4-(2-methoxyacetamido)benzoate

• CAS RN:
• 720675-94-5

• Formula:
• C11H13NO4

• InChI:
• InChI=1S/C11H13NO4/c1-15-7-10(13)12-9-5-3-8(4-6-9)11(14)16-2/h3-6H,7H2,1-2H3,(H,12,13)

• InChIKey:
• DLOYJQMAYPLYOK-UHFFFAOYSA-N

• Methyl 4-(2-methoxyacetamido)benzoate is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22g/mol. The purity is usually 95%.

4'-Chloro-3'-fluoro-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-94-5

• Formula:
• C16H14ClFO2

• InChI:
• InChI=1S/C16H14ClFO2/c1-20-13-6-2-11(3-7-13)4-9-16(19)12-5-8-14(17)15(18)10-12/h2-3,5-8,10H,4,9H2,1H3

• InChIKey:
• WRPLHNLQDHTQGO-UHFFFAOYSA-N

• 4'-Chloro-3'-fluoro-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFO2 and its molecular weight is 292.73 g/mol. The purity is usually 95%.

N-[(E)-(4-methoxyphenyl)methylideneamino]-1,3-benzodioxole-5-carboxamide

In Stock

• CAS RN:
• 270575-94-5

• Formula:
• C16H14N2O4

• InChI:
• InChI=1S/C16H14N2O4/c1-20-13-5-2-11(3-6-13)9-17-18-16(19)12-4-7-14-15(8-12)22-10-21-14/h2-9H,10H2,1H3,(H,18,19)/b17-9+

• InChIKey:
• VMXWXBQXFNBTQU-RQZCQDPDSA-N

• N-[(E)-(4-methoxyphenyl)methylideneamino]-1,3-benzodioxole-5-carboxamide is a useful research compound. Its molecular formula is C16H14N2O4 and its molecular weight is 298.298. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 681275-94-5

• Formula:
• C25H22N2O3S

• InChI:
• InChI=1S/C25H22N2O3S/c1-17-5-4-6-18(11-17)13-27-14-24(20-7-2-3-8-21(20)27)31-15-25(28)26-19-9-10-22-23(12-19)30-16-29-22/h2-12,14H,13,15-16H2,1H3,(H,26,28)

• InChIKey:
• GERMBKNZQRIGGD-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H22N2O3S and its molecular weight is 430.52. The purity is usually 95%.

2-[(5-Chlorothiophen-2-yl)methanesulfonyl]acetic acid

In Stock

• CAS RN:
• 851175-94-5

• Formula:
• C7H7ClO4S2

• InChI:
• InChI=1S/C7H7ClO4S2/c8-6-2-1-5(13-6)3-14(11,12)4-7(9)10/h1-2H,3-4H2,(H,9,10)

• InChIKey:
• RJPVNCUCZOEJGC-UHFFFAOYSA-N

• 2-[(5-Chlorothiophen-2-yl)methanesulfonyl]acetic acid is a useful research compound. Its molecular formula is C7H7ClO4S2 and its molecular weight is 254.7. The purity is usually 95%.

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872975-94-5

• Formula:
• C24H35N3O5S

• InChI:
• InChI=1S/C24H35N3O5S/c1-17-14-18(2)22(19(3)15-17)33(30,31)27-12-7-13-32-21(27)16-26-24(29)23(28)25-11-10-20-8-5-4-6-9-20/h8,14-15,21H,4-7,9-13,16H2,1-3H3,(H,25,28)(H,26,29)

• InChIKey:
• UFAKLJMFZHFPSG-UHFFFAOYSA-N

• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C24H35N3O5S and its molecular weight is 477.62. The purity is usually 95%.

N-(3-(4-(dimethylamino)phenyl)propyl)-4-methylbenzenesulfonamide

In Stock

• CAS RN:
• 953975-94-5

• Formula:
• C18H24N2O2S

• InChI:
• InChI=1S/C18H24N2O2S/c1-15-6-12-18(13-7-15)23(21,22)19-14-4-5-16-8-10-17(11-9-16)20(2)3/h6-13,19H,4-5,14H2,1-3H3

• InChIKey:
• TYRAGWHCOIJSAE-UHFFFAOYSA-N

• N-(3-(4-(dimethylamino)phenyl)propyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H24N2O2S and its molecular weight is 332.46. The purity is usually 95%.

8-Chloro-2-(chloromethyl)imidazo[1,2-A]pyridine

Usually In Stock

• CAS RN:
• 885275-94-5

• Formula:
• C8H6Cl2N2

• InChI:
• InChI=1S/C8H6Cl2N2/c9-4-6-5-12-3-1-2-7(10)8(12)11-6/h1-3,5H,4H2

• InChIKey:
• BLKCOEUZAFDPMQ-UHFFFAOYSA-N

• 8-Chloro-2-(chloromethyl)imidazo[1,2-A]pyridine is a useful research compound. Its molecular formula is C8H6Cl2N2 and its molecular weight is 201.05 g/mol. The purity is usually 95%.

Diethyl 2-[(1-naphthylamino)methylene]malonate

Usually In Stock

• CAS RN:
• 131775-94-5

• Formula:
• C18H19NO4

• InChI:
• InChI=1S/C18H19NO4/c1-3-22-17(20)15(18(21)23-4-2)12-19-16-11-7-9-13-8-5-6-10-14(13)16/h5-12,19H,3-4H2,1-2H3

• InChIKey:
• ZBUCXHYSVWESIY-UHFFFAOYSA-N

• Diethyl 2-[(1-naphthylamino)methylene]malonate, also known as Diethyl 2-[(1-naphthylamino)methylene]malonate, is a useful research compound. Its molecular formula is C18H19NO4 and its molecular weight is 313.3 g/mol. The purity is usually 95%.

2-Chloro-6,7-dimethoxy-3-methylquinoxaline

In Stock

• CAS RN:
• 1250675-94-5

• Formula:
• C11H11ClN2O2

• InChI:
• InChI=1S/C11H11ClN2O2/c1-6-11(12)14-8-5-10(16-3)9(15-2)4-7(8)13-6/h4-5H,1-3H3

• InChIKey:
• JGUDHAPOBBIRON-UHFFFAOYSA-N

• 2-Chloro-6,7-dimethoxy-3-methylquinoxaline is a useful research compound. Its molecular formula is C11H11ClN2O2 and its molecular weight is 238.67 g/mol. The purity is usually 95%.

2-{[4-(Propan-2-yl)phenyl]sulfanyl}ethanimidamide hydrochloride

In Stock

• CAS RN:
• 1394675-94-5

• Formula:
• C11H17ClN2S

• InChI:
• InChI=1S/C11H16N2S.ClH/c1-8(2)9-3-5-10(6-4-9)14-7-11(12)13;/h3-6,8H,7H2,1-2H3,(H3,12,13);1H

• InChIKey:
• CYCXFVFGCQCBAU-UHFFFAOYSA-N

• 2-{[4-(Propan-2-yl)phenyl]sulfanyl}ethanimidamide hydrochloride is a useful research compound. Its molecular formula is C11H17ClN2S and its molecular weight is 244.78 g/mol. The purity is usually 95%.

(1-(Pyridin-2-yl)azetidin-3-yl)methanol

In Stock

• CAS RN:
• 1420975-94-5

• Formula:
• C9H12N2O

• InChI:
• InChI=1S/C9H12N2O/c12-7-8-5-11(6-8)9-3-1-2-4-10-9/h1-4,8,12H,5-7H2

• InChIKey:
• SDNHCHZORARLRY-UHFFFAOYSA-N

• (1-(Pyridin-2-yl)azetidin-3-yl)methanol is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.2 g/mol. The purity is usually 95%.

6-Oxabicyclo[3.2.2]nonane-4-sulfonyl chloride

In Stock

• CAS RN:
• 2167875-94-5

• Formula:
• C8H13ClO3S

• InChI:
• InChI=1S/C8H13ClO3S/c9-13(10,11)8-4-2-6-1-3-7(8)12-5-6/h6-8H,1-5H2

• InChIKey:
• DLKYICXYYBUVMG-UHFFFAOYSA-N

• 6-Oxabicyclo[3.2.2]nonane-4-sulfonyl chloride is a useful research compound. Its molecular formula is C8H13ClO3S and its molecular weight is 224.7. The purity is usually 95%.

Pyridin-3-yl-[4-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379975-94-5

• Formula:
• C18H18F3N3O2

• InChI:
• InChI=1S/C18H18F3N3O2/c19-18(20,21)15-4-2-8-23-16(15)26-12-13-5-9-24(10-6-13)17(25)14-3-1-7-22-11-14/h1-4,7-8,11,13H,5-6,9-10,12H2

• InChIKey:
• GVUGAFFGQXNBKJ-UHFFFAOYSA-N

• Pyridin-3-yl-[4-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C18H18F3N3O2 and its molecular weight is 365.356. The purity is usually 95%.